2-Amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol

• Molecular Formula: C8H9BrFNO
• Molecular Weight: 234.07 g/mol
• SMILES: C1=CC(=C(C=C1C(CO)N)F)Br
• InChI: InChI=1S/C8H9BrFNO/c9-6-2-1-5(3-7(6)10)8(11)4-12/h1-3,8,12H,4,11H2
• InChIKey: HRUSBMMNOMBWAV-UHFFFAOYSA-N

2‑Amino‑2‑(4‑bromo‑3‑fluorophenyl)ethan‑1‑ol (CAS 1043500‑02‑2) is a primary β‑amino alcohol that carries a 4‑bromo‑3‑fluorophenyl substituent on the α‑carbon. It belongs to the class of halogenated phenyl ethanolamines, which are widely employed as chiral scaffolds and synthetic intermediates in medicinal chemistry.

2‑Amino‑2‑(4‑bromo‑3‑fluorophenyl)ethan‑1‑ol – A Dual‑Halogenated Amino Alcohol Building Block with Differentiated Physicochemical Properties

2‑Amino‑2‑(4‑bromo‑3‑fluorophenyl)ethan‑1‑ol (CAS 1043500‑02‑2) is a primary β‑amino alcohol that carries a 4‑bromo‑3‑fluorophenyl substituent on the α‑carbon. It belongs to the class of halogenated phenyl ethanolamines, which are widely employed as chiral scaffolds and synthetic intermediates in medicinal chemistry . The compound is supplied as a racemic mixture with a purity of ≥98 % (HPLC) and a molecular weight of 234.07 g·mol⁻¹, features that position it as a versatile starting material for library synthesis and late‑stage functionalization .

1

Halogenated scaffold library synthesis Supports orthogonal cross-coupling and SNAr diversification workflows.

2

Racemic intermediate procurement Cost-effective, in-stock option for early-stage research and chiral resolution studies.

3

Structural biology probe design Bromine atom provides anomalous scattering signal for crystallographic phasing.

Why 2‑Amino‑2‑(4‑bromo‑3‑fluorophenyl)ethan‑1‑ol Cannot Be Replaced by a Mono‑Halogenated or Non‑Halogenated Analog

The orthogonality of the bromo and fluoro substituents on the phenyl ring imparts a unique combination of lipophilicity, electronic character, and steric demand that cannot be replicated by mono‑halogenated (e.g., 4‑bromo‑ or 4‑fluoro‑only) or unsubstituted analogs. Bromine contributes a heavy‑atom effect that enhances X‑ray scattering and facilitates halogen‑bonding interactions, while the electron‑withdrawing fluorine atom modulates the pKa of the proximal amine and the metabolic stability of derivatives . Consequently, substituting this scaffold with a simpler aryl ethanolamine would alter target‑binding thermodynamics, synthetic reactivity, and ADME properties, leading to different hit‑to‑lead trajectories. The quantitative evidence below substantiates these differences.

Mono-halogenated analog

Replacing with a 4-bromo-only or 4-fluoro-only analog eliminates orthogonal synthetic handles, limiting chemoselective diversification and altering electronic modulation at the amine.

Non-halogenated analog

Using unsubstituted 2-amino-2-phenylethanol removes the heavy-atom effect for crystallography and significantly shifts logP, potentially changing membrane-permeability profiles of derived constructs.

Enantiopure form

The (R)- or (S)-enantiomer may offer different reactivity in chiral environments, but procurement for early-stage hit generation introduces higher cost and longer lead times compared to the racemate.

Quantitative Evidence That Differentiates 2‑Amino‑2‑(4‑bromo‑3‑fluorophenyl)ethan‑1‑ol from Closest Analogs

Increased Lipophilicity (logP) Drives Superior Membrane Permeability Potential

The predicted octanol‑water partition coefficient (logP) of 2‑amino‑2‑(4‑bromo‑3‑fluorophenyl)ethan‑1‑ol is 1.15, reflecting the impact of the bromine and fluorine substituents . In contrast, the unsubstituted parent compound 2‑amino‑2‑phenylethanol exhibits a predicted logP of approximately 0.55 (Class‑level inference based on in silico models; direct experimental logP for the comparator is not available) [1]. The 0.60 log‑unit increase corresponds to roughly a 4‑fold higher theoretical partition coefficient, suggesting enhanced passive membrane permeability for the target compound when incorporated into larger molecular constructs.

Lipophilicity (logP)

Class-level inference

Target logP 1.15 vs. unsubstituted analog ~0.55 (~4-fold higher partition coefficient)

Supports membrane-permeability screening for CNS or intracellular target programs.

In silico consensus model; experimental logP data not available.

Evidence Dimension	Predicted logP (octanol‑water partition coefficient)
Target Compound Data	1.15 (in silico prediction)
Comparator Or Baseline	2‑Amino‑2‑phenylethanol (CAS 6020‑39‑9): ~0.55 (in silico prediction; no experimental data)
Quantified Difference	ΔlogP ≈ +0.60, equivalent to ~4‑fold higher partition coefficient
Conditions	In silico prediction using consensus model (ChemSrc); no experimental logP available

Why This Matters

Higher lipophilicity can improve cellular uptake and blood‑brain barrier penetration, making the target compound a more attractive starting point for CNS‑penetrant or intracellular target programs.

• [1] PubChem. 2‑Amino‑2‑phenylethanol (CID 94112). Predicted logP, 2025. View Source

Heavy‑Atom Effect of Bromine Enhances X‑Ray Crystallographic Phasing and Halogen‑Bonding Potential

The presence of a bromine atom (atomic number 35) provides a strong anomalous scattering signal for X‑ray crystallography, a feature absent in fluoro‑only or non‑halogenated analogs [1]. 2‑Amino‑2‑(4‑bromophenyl)ethanol (the mono‑bromo analog) shares this advantage but cannot simultaneously exploit the electronic modulation provided by fluorine . The dual‑halogen pattern therefore offers a unique combination of crystallographic utility and electronic fine‑tuning, reducing the need for separate heavy‑atom derivatization steps.

Anomalous scattering

Class-level inference

Bromine f' ≈ 0.800 e⁻, Fluorine f' ≈ 0.017 e⁻ (>45-fold stronger signal)

Enables experimental crystallographic phasing without additional heavy-atom derivatization.

Theoretical values for Cu-Kα; requires experimental crystallographic data.

Evidence Dimension	Anomalous scattering strength (f') for Cu‑Kα radiation
Target Compound Data	Bromine f' ≈ 0.800 e⁻, Fluorine f' ≈ 0.017 e⁻
Comparator Or Baseline	2‑Amino‑2‑(4‑fluorophenyl)ethanol: Fluorine f' ≈ 0.017 e⁻ (no significant anomalous signal)
Quantified Difference	Bromine provides >45‑fold stronger anomalous signal than fluorine at Cu‑Kα
Conditions	Theoretical values for Cu‑Kα wavelength (1.5418 Å); experimental validation would require crystallographic data

Why This Matters

For structural biology programs, the bromine tag enables experimental phasing without additional labeling, saving synthesis time and cost.

• [1] International Tables for Crystallography, Vol. C, Table 4.2.6.8. Anomalous dispersion coefficients for Cu‑Kα radiation. View Source

Dual Halogenation Provides a Wider Synthetic Handle Repertoire than Mono‑Halogenated Analogs

The bromine atom serves as a site for Pd‑catalyzed cross‑coupling (Suzuki, Buchwald‑Hartwig), while the fluorine substituent can undergo nucleophilic aromatic substitution (SNAr) under appropriate conditions [1]. Mono‑halogenated analogs (e.g., 2‑amino‑2‑(4‑bromophenyl)ethanol) lack this orthogonal reactivity, limiting the diversity of accessible derivatives. No quantitative yield data comparing the two scaffolds in identical reactions are publicly available, but the theoretical number of viable reaction pathways is doubled .

Synthetic handles

Class-level inference

Target: 2 handles (Br for cross-coupling, F for SNAr) vs. mono-halogenated: 1 handle

2-fold increase in orthogonal reactive sites for chemoselective library synthesis.

Conceptual; experimental scope requires side-by-side validation.

Evidence Dimension	Number of distinct halogen‑based synthetic handle types
Target Compound Data	2 (bromine for cross‑coupling, fluorine for SNAr)
Comparator Or Baseline	2‑Amino‑2‑(4‑bromophenyl)ethanol: 1 (bromine only); 2‑Amino‑2‑(4‑fluorophenyl)ethanol: 1 (fluorine only)
Quantified Difference	2‑fold increase in orthogonal reactive sites
Conditions	Conceptual; experimental validation would require side‑by‑side reaction scopes

Why This Matters

The orthogonal halogen handles allow sequential, chemoselective derivatization in library synthesis, maximizing chemical space exploration from a single building block.

• [1] Liang, Y., et al. Practical Pd‑Catalyzed Cross‑Coupling Reactions of Aryl Halides with Boronic Acids. J. Org. Chem. 2007, 72, 3754‑3757. View Source

Consistent High Purity and Supply Reliability Reduce Procurement Risk

The target compound is commercially available from Fluorochem Ltd. with a certified purity of 98 % (HPLC) and is maintained in stock (5+ units) for rapid delivery . In contrast, the enantiopure (S)‑enantiomer (CAS 1213873‑85‑8) and the (R)‑enantiomer (CAS 1213609‑96‑1) are often listed with longer lead times and higher price premiums . For early‑stage research where stereochemistry is not yet resolved, the racemic mixture offers a cost‑effective and immediately available option without compromising chemical identity.

Supply reliability

Head-to-head

Racemic: £155/100 mg, in stock. Enantiopure: £213/100 mg, enquiry required.

Immediate availability at 27% lower cost for early-stage procurement.

Fluorochem Ltd. pricing as of June 2025.

Evidence Dimension	List price for 100 mg unit (GBP, 2025)
Target Compound Data	£155.00 (racemic, 98 % purity, in stock)
Comparator Or Baseline	(S)‑2‑Amino‑2‑(4‑bromo‑3‑fluorophenyl)ethan‑1‑ol (CAS 1213873‑85‑8): £213.00 (100 mg, 97 % purity, enquiry required)
Quantified Difference	Racemic mixture is 27 % cheaper per 100 mg and is immediately available
Conditions	Pricing and availability from Fluorochem Ltd. as of June 2025

Why This Matters

For procurement decisions, the racemic form offers immediate availability at lower cost, reducing project delays and budget overruns.

Optimal Use Cases for 2‑Amino‑2‑(4‑bromo‑3‑fluorophenyl)ethan‑1‑ol Based on Quantitative Differentiation

Fragment‑Based Lead Generation for CNS‑Penetrant Kinase Inhibitors

The elevated logP (1.15) and the presence of a bromine handle for structure‑based design make this scaffold ideal for fragment libraries targeting intracellular or CNS kinases. The bromine atom can be exploited for anomalous scattering in co‑crystallization experiments, while the fluorine substituent reduces oxidative metabolism at the para position. Procurement of the high‑purity racemate enables rapid hit validation without the delay and cost of enantiopure material .

Orthogonal Diversification in Parallel Synthesis Campaigns

The dual bromo‑ and fluoro‑substituents allow sequential chemoselective reactions: first, Pd‑catalyzed cross‑coupling at the bromine site, followed by SNAr at the fluorine site. This orthogonal reactivity streamlines the construction of diverse compound arrays from a single building block, as evidenced by the 2‑fold increase in viable synthetic pathways compared to mono‑halogenated analogs .

Cost‑Effective Chiral Pool Entry for Asymmetric Catalyst Development

For groups developing chiral ligands or organocatalysts, the racemic amino alcohol serves as a economical starting point for resolution or as a control in enantioselective reactions. The 27 % lower list price and guaranteed stock availability reduce the financial barrier to entry compared to the enantiopure form .

Application

Selection Property

Validation Focus

Fragment-based lead generation (CNS/intracellular targets)

Enhanced lipophilicity profile and bromine anomalous scattering tag

Co-crystallization phasing success and permeability assay results

Orthogonal parallel synthesis campaigns

Dual bromo- and fluoro-substituents for sequential chemoselective reactions

Reaction scope and selectivity under Pd-catalyzed and SNAr conditions

Cost-effective chiral pool entry and catalyst development

Racemic mixture availability and price advantage

Resolution efficiency and enantioselective reaction performance